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Compound of Interest

Compound Name: 2-Bromo-5-hydroxybenzaldehyde

Cat. No.: B118957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-Bromo-
5-hydroxybenzaldehyde, a key intermediate in the synthesis of various pharmaceutical
agents. Understanding the solubility of this compound is critical for its effective use in research
and development, particularly in the fields of medicinal chemistry and drug discovery. This
document outlines its solubility in common organic solvents, provides detailed experimental
protocols for solubility determination, and illustrates its role in the synthesis of targeted
inhibitors.

Core Concepts: Solubility Profile

2-Bromo-5-hydroxybenzaldehyde is a solid compound with a molecular weight of 201.02
g/mol . Its solubility is a crucial parameter for reaction kinetics, purification, and formulation.
While comprehensive quantitative data across a wide range of organic solvents is not
extensively published, existing information and empirical observations provide a solid
foundation for its application.

Quantitative and Qualitative Solubility Data

The solubility of 2-Bromo-5-hydroxybenzaldehyde has been qualitatively described in several
common organic solvents. Quantitative data is limited but has been reported for Dimethyl
Sulfoxide (DMSO). This information is summarized in the table below for easy comparison.
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Solvent Formula Type Solubility
Dimethyl Sulfoxide )

(CHs)2S0 Polar Aprotic 100 mg/mLJ[1]
(DMSO)
Chloroform CHCIs Nonpolar Soluble[2][3][4]
Dichloromethane

CH2Clz Nonpolar Soluble[2][3][4]
(DCM)
Ethyl Acetate CHsCOOCH2CHs Polar Aprotic Soluble[2][3][4]

Note: "Soluble" indicates that the compound dissolves in the solvent, but the exact
concentration has not been quantitatively reported in the reviewed literature.

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility measurements, the following established
methodologies can be employed. These protocols provide a framework for determining the
quantitative solubility of 2-Bromo-5-hydroxybenzaldehyde in a solvent of interest.

Gravimetric Method

The gravimetric method is a straightforward and reliable technique for determining the solubility
of a solid in a liquid. It involves preparing a saturated solution, separating a known volume of
the solution, evaporating the solvent, and weighing the remaining solid solute.

Materials:

e 2-Bromo-5-hydroxybenzaldehyde

Selected organic solvent

Analytical balance

Volumetric flask

Pipette
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Evaporating dish
Thermostatically controlled shaker or water bath
Filtration apparatus (e.g., syringe filter with a chemically resistant membrane)

Drying oven

Procedure:

Preparation of a Saturated Solution:

o Add an excess amount of 2-Bromo-5-hydroxybenzaldehyde to a known volume of the
chosen organic solvent in a sealed container.

o Agitate the mixture at a constant temperature using a shaker or magnetic stirrer for a
sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of
undissolved solid is necessary to confirm saturation.

Sample Collection:
o Allow the undissolved solid to settle.

o Carefully withdraw a precise volume (e.g., 10 mL) of the clear supernatant using a
calibrated pipette. To avoid transferring any solid particles, it is recommended to use a
syringe filter.

Solvent Evaporation:
o Transfer the collected solution to a pre-weighed evaporating dish.

o Evaporate the solvent under controlled conditions. For volatile solvents, this can be done
in a fume hood at room temperature or with gentle heating. For less volatile solvents, a
rotary evaporator or a vacuum oven may be necessary.

Drying and Weighing:
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o Once the solvent has completely evaporated, place the evaporating dish containing the
solid residue in a drying oven at a temperature below the melting point of 2-Bromo-5-
hydroxybenzaldehyde (130-135 °C) until a constant weight is achieved.

o Cool the dish in a desiccator and weigh it on an analytical balance.

o Calculation:

o The solubility (S) can be calculated using the following formula: S (g/L) = (Weight of dish
with residue - Weight of empty dish) / Volume of solution collected (L)

Role in Pharmaceutical Synthesis

2-Bromo-5-hydroxybenzaldehyde is a valuable building block in the synthesis of inhibitors for
key biological targets in drug discovery, such as Phosphodiesterase 4 (PDE4) and B-cell
lymphoma-extra large (Bcl-XL).[2][3][4][5] Its bifunctional nature, possessing both an aldehyde
and a phenol group, allows for diverse chemical modifications.

The following diagram illustrates the logical workflow of how 2-Bromo-5-
hydroxybenzaldehyde serves as a starting material in the development of these inhibitors.

PDE4 Inhibitor Candidates

Further Synthetic Steps
(e.g., coupling reactions)

Bcl-XL Inhibitor Candidates

Chemical Modification
(e.g., etherification, condensation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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